Cas no 12285-90-4 (dipotassium platinate)

Dipotassium platinate (K₂PtO₃) is a platinum-based inorganic compound primarily utilized in catalytic and materials science applications. Its key advantages include high thermal stability and reactivity as a precursor in platinum nanoparticle synthesis, enabling precise control over particle size and morphology. The compound’s well-defined crystalline structure ensures consistent performance in heterogeneous catalysis, particularly in oxidation and hydrogenation reactions. Additionally, its solubility in aqueous and selected organic solvents facilitates homogeneous reaction conditions. Dipotassium platinate is valued in electrochemical research for its potential in fuel cell catalysts and sensor development. Strict handling protocols are recommended due to its sensitivity to moisture and light.
dipotassium platinate structure
dipotassium platinate structure
Product Name:dipotassium platinate
CAS No:12285-90-4
MF:KO6Pt
MW:330.172704696655
MDL:MFCD00064671
CID:48920
Update Time:2025-11-06

dipotassium platinate Chemical and Physical Properties

Names and Identifiers

    • dipotassium platinate
    • Potassium Hexahydroxoplatinate(IV)
    • Potassium Hexahydroxy Platinate (IV)
    • Potassium hexahydroxyplatinate
    • Potassium Hexahydroxyplatinate(IV), Premion
    • Sodium Tetrachloro Aurate (III) Anhydrous
    • dipotassium,platinum,hexahydrate
    • Potassium hexahydroxoplatinate
    • PLATINUM POTASSIUM HYDROXIDE
    • POTASSIUM HEXAHYDROXYPLATINATE(IV)
    • POTASSIUM HEXAHYDROXYPLATINUM (IV)
    • POTASSIUM HEXAHYDROXYPLATINATE, 99.95%
    • Premion99.95%(metalsbasis),Pt51.5%min
    • MDL: MFCD00064671
    • Inchi: 1S/K.6O.Pt/q+1;6*-1;+4
    • InChI Key: BTYFCUJFOHDURT-UHFFFAOYSA-N
    • SMILES: [Pt+4]([O-])([O-])([O-])([O-])([O-])[O-].[K+]

Computed Properties

  • Exact Mass: 374.90900
  • Monoisotopic Mass: 374.908626
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 4.1
  • Covalently-Bonded Unit Count: 9
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6
  • Surface Charge: 2
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White powder
  • Melting Point: 150 °C(lit.)
  • Boiling Point: 100°Cat760mmHg
  • Flash Point: °C
  • Water Partition Coefficient: Soluble in water.
  • PSA: 121.38000
  • LogP: -1.06330
  • Solubility: dissolve in water

dipotassium platinate Security Information

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Additional information on dipotassium platinate

Comprehensive Guide to Dipotassium Platinate (CAS No. 12285-90-4): Properties, Applications, and Innovations

Dipotassium platinate (CAS No. 12285-90-4) is a specialized inorganic compound with significant relevance in advanced material science and industrial applications. This potassium salt of platinum, often referred to as potassium platinate or K2Pt(OH)6, is valued for its unique chemical stability and catalytic properties. Researchers and manufacturers increasingly seek high-purity dipotassium platinate for cutting-edge technologies, including renewable energy systems and nanotechnology.

The compound’s molecular structure features a hexahydroxoplatinate(IV) anion, contributing to its solubility in aqueous solutions—a critical factor for applications like electroplating and catalyst synthesis. Recent studies highlight its role in fuel cell optimization, where it enhances proton exchange membrane efficiency. As industries pivot toward green chemistry, demand for eco-friendly platinum precursors like dipotassium platinate has surged, aligning with global sustainability goals.

From a synthetic perspective, dipotassium platinate preparation involves controlled reactions between platinum(IV) oxide and potassium hydroxide under precise pH conditions. Analytical techniques such as X-ray diffraction (XRD) and FTIR spectroscopy confirm its crystalline purity, while thermogravimetric analysis (TGA) reveals exceptional thermal stability up to 300°C. These characteristics make it indispensable for high-temperature catalytic processes in petrochemical refining.

Emerging trends in nano-catalysis have further amplified interest in CAS 12285-90-4. When reduced to platinum nanoparticles, this compound demonstrates unparalleled activity in hydrogen evolution reactions (HER)—a key focus area for clean energy storage solutions. Laboratories worldwide are exploring its potential in photocatalytic water splitting, addressing pressing queries like "How can platinum compounds improve solar fuel production?" or "What are alternatives to rare-earth catalysts?".

Quality control protocols for dipotassium platinate suppliers emphasize trace metal analysis to meet ISO 9001 standards, particularly for electronics manufacturers requiring low-impurity materials. The compound’s compatibility with inkjet printing technologies also positions it as a candidate for flexible electronics fabrication, answering industry demands for wearable device materials.

Environmental considerations surrounding platinum recovery have spurred innovations in closed-loop recycling of K2Pt(OH)6. Researchers are developing bio-based extraction methods to reduce reliance on traditional mining, responding to searches like "Sustainable platinum group metal sources". Such advancements underscore the compound’s role in the circular economy paradigm.

In summary, dipotassium platinate (CAS No. 12285-90-4) represents a nexus of traditional industrial utility and next-generation technological applications. Its evolving applications—from energy storage to advanced manufacturing—continue to drive R&D investments, making it a compound of enduring scientific and commercial importance.

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